Cas no 2680675-45-8 (benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate)
benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28287186
- 2680675-45-8
- benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate
- benzyl (1-bromo-2-methylpropan-2-yl)carbamate
-
- Inchi: 1S/C12H16BrNO2/c1-12(2,9-13)14-11(15)16-8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,14,15)
- InChI Key: VAFZUSRRPZNWOT-UHFFFAOYSA-N
- SMILES: BrCC(C)(C)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 285.03644g/mol
- Monoisotopic Mass: 285.03644g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.338±0.06 g/cm3(Predicted)
- Boiling Point: 373.0±35.0 °C(Predicted)
- pka: 11.73±0.46(Predicted)
benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28287186-1g |
benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate |
2680675-45-8 | 1g |
$1729.0 | 2023-09-08 | ||
| Enamine | EN300-28287186-5g |
benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate |
2680675-45-8 | 5g |
$5014.0 | 2023-09-08 | ||
| Enamine | EN300-28287186-10g |
benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate |
2680675-45-8 | 10g |
$7435.0 | 2023-09-08 | ||
| Enamine | EN300-28287186-0.05g |
benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate |
2680675-45-8 | 0.05g |
$1452.0 | 2023-09-08 | ||
| Enamine | EN300-28287186-0.1g |
benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate |
2680675-45-8 | 0.1g |
$1521.0 | 2023-09-08 | ||
| Enamine | EN300-28287186-0.25g |
benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate |
2680675-45-8 | 0.25g |
$1591.0 | 2023-09-08 | ||
| Enamine | EN300-28287186-0.5g |
benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate |
2680675-45-8 | 0.5g |
$1660.0 | 2023-09-08 | ||
| Enamine | EN300-28287186-1.0g |
benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate |
2680675-45-8 | 1g |
$1729.0 | 2023-05-25 | ||
| Enamine | EN300-28287186-2.5g |
benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate |
2680675-45-8 | 2.5g |
$3389.0 | 2023-09-08 | ||
| Enamine | EN300-28287186-5.0g |
benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate |
2680675-45-8 | 5g |
$5014.0 | 2023-05-25 |
benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate
Professional Introduction to Benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate (CAS No. 2680675-45-8)
Benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate, a compound with the chemical identifier CAS No. 2680675-45-8, represents a significant advancement in the realm of pharmaceutical chemistry and bioorganic synthesis. This specialized carbamate derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The compound's molecular framework, characterized by a benzyl group and a N-(1-bromo-2-methylpropan-2-yl) moiety, positions it as a versatile intermediate for the development of novel therapeutic agents.
The structural composition of Benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate is meticulously designed to facilitate diverse chemical transformations, making it a valuable building block in synthetic organic chemistry. The presence of both electron-withdrawing and electron-donating functional groups allows for selective modifications, enabling chemists to tailor the compound's properties for specific applications. This flexibility is particularly advantageous in drug discovery, where precise molecular engineering is often required to optimize pharmacokinetic and pharmacodynamic profiles.
In recent years, the pharmaceutical industry has witnessed a surge in interest for carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules, including insecticides, herbicides, and pharmaceuticals. The benzyl group in Benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate enhances its solubility and stability, making it an ideal candidate for further functionalization.
One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Researchers have been exploring its utility in synthesizing small-molecule inhibitors targeting various disease pathways. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes involved in cancer metabolism. The bromo-substituted side chain provides a handle for further chemical modifications, allowing for the creation of highly specific inhibitors with enhanced efficacy and reduced side effects.
The synthesis of Benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The process typically begins with the preparation of the bromo-substituted alkane precursor, followed by its reaction with benzoyl chloride to form the carbamate intermediate. This approach leverages traditional synthetic methodologies while incorporating modern techniques to ensure high yields and purity.
Recent advancements in computational chemistry have further enhanced the design and optimization of carbamate-based compounds like Benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate. Molecular modeling studies have been instrumental in predicting the compound's binding interactions with biological targets, providing insights into its potential therapeutic applications. These computational tools have enabled researchers to fine-tune the molecular structure for improved binding affinity and selectivity.
The compound's potential extends beyond pharmaceutical applications; it also holds promise in agrochemical research. Carbamate derivatives are widely used as pesticides due to their effectiveness against a range of pests while maintaining environmental safety. The structural features of Benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate make it a candidate for developing novel agrochemicals with enhanced performance characteristics.
In conclusion, Benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate (CAS No. 2680675-45-8) stands as a testament to the ingenuity of modern chemical synthesis and its potential impact on various industries. Its unique structural attributes and versatile reactivity make it an invaluable asset in pharmaceutical and agrochemical research. As scientific understanding continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics and sustainable agricultural solutions.
2680675-45-8 (benzyl N-(1-bromo-2-methylpropan-2-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)